Cas no 866729-05-7 (2-6-ethyl-3-(4-fluorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-fluorophenyl)acetamide)

• Product Name: 2-6-ethyl-3-(4-fluorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-fluorophenyl)acetamide
• CAS No: 866729-05-7
• MF: C₂₅H₂₀F₂N₂O₄S
• MW: 482.499112129211
• CID: 5990536
• PubChem ID: 2136942
• Update Time: 2025-10-21

2-6-ethyl-3-(4-fluorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-6-ethyl-3-(4-fluorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-fluorophenyl)acetamide
• 2-[6-ethyl-3-(4-fluorophenyl)sulfonyl-4-oxoquinolin-1-yl]-N-(4-fluorophenyl)acetamide
• 2-(6-ethyl-3-((4-fluorophenyl)sulfonyl)-4-oxoquinolin-1(4H)-yl)-N-(4-fluorophenyl)acetamide
• AKOS001820551
• 2-[6-ethyl-3-(4-fluorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl]-N-(4-fluorophenyl)acetamide
• 866729-05-7
• F1604-0585

• Inchi： 1S/C25H20F2N2O4S/c1-2-16-3-12-22-21(13-16)25(31)23(34(32,33)20-10-6-18(27)7-11-20)14-29(22)15-24(30)28-19-8-4-17(26)5-9-19/h3-14H,2,15H2,1H3,(H,28,30)
• InChI Key： BFSYNHQQXGSYBZ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C=C1)(=O)CN1C2=C(C=C(CC)C=C2)C(=O)C(S(C2=CC=C(F)C=C2)(=O)=O)=C1

Computed Properties

• Exact Mass: 482.11118462g/mol
• Monoisotopic Mass: 482.11118462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 887
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 91.9Ų

Additional information on 2-6-ethyl-3-(4-fluorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-fluorophenyl)acetamide

Comprehensive Analysis of 2-6-ethyl-3-(4-fluorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-fluorophenyl)acetamide (CAS No. 866729-05-7)

The compound 2-6-ethyl-3-(4-fluorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-fluorophenyl)acetamide (CAS No. 866729-05-7) is a highly specialized quinoline derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a fluorobenzenesulfonyl group and a dihydroquinolin-1-yl core, makes it a subject of interest for drug discovery and development. Researchers are increasingly focusing on its applications in targeting specific enzymatic pathways, particularly in the context of inflammatory diseases and metabolic disorders.

One of the most searched questions in the field of medicinal chemistry is: "What are the potential therapeutic applications of quinoline derivatives?" This compound, with its 4-fluorophenyl and acetamide moieties, offers a promising answer. Its structural attributes suggest potential as a kinase inhibitor or receptor modulator, aligning with current trends in precision medicine. The incorporation of fluorine atoms enhances its bioavailability and metabolic stability, a hot topic in modern drug design.

From a synthetic chemistry perspective, 866729-05-7 exemplifies the growing demand for fluorinated compounds in drug development. Fluorination is a key strategy to improve pharmacokinetic properties, as seen in blockbuster drugs like fluoxetine and celecoxib. The 4-fluorobenzenesulfonyl group in this compound may contribute to enhanced binding affinity, a feature highly sought after in cancer research and neurodegenerative disease studies.

Another trending topic in biochemical research is the role of sulfonyl-containing compounds in enzyme inhibition. The fluorobenzenesulfonyl moiety in 2-6-ethyl-3-(4-fluorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-fluorophenyl)acetamide could interact with cysteine residues in target proteins, making it a candidate for protease inhibition. This mechanism is particularly relevant in the development of treatments for viral infections and autoimmune conditions.

In terms of molecular docking and computational chemistry, this compound's structure presents an intriguing case study. The dihydroquinolin-1-yl scaffold is known for its planar aromatic system, which facilitates π-stacking interactions with biological targets. Combined with the 4-fluorophenylacetamide side chain, it offers a balanced profile of hydrophobicity and hydrogen-bonding capacity, critical for drug-likeness assessments.

Environmental and green chemistry considerations are also shaping research into compounds like 866729-05-7. Scientists are exploring atom-efficient syntheses for such fluorinated heterocycles to reduce waste and energy consumption. This aligns with the pharmaceutical industry's push toward sustainable drug manufacturing, a topic generating significant online searches.

The compound's potential in personalized medicine cannot be overlooked. With growing interest in biomarker-driven therapies, the quinoline core of 2-6-ethyl-3-(4-fluorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-fluorophenyl)acetamide could be tailored for specific patient populations. This is particularly relevant for orphan diseases where targeted therapies are urgently needed.

From a patent landscape perspective, derivatives of this compound may hold value for intellectual property development. The combination of fluorine substitution and sulfonyl linkage represents a relatively underexplored chemical space in published literature, offering opportunities for novel small molecule patents.

Quality control and analytical method development for such specialized compounds remain a challenge. Advanced techniques like LC-MS and NMR spectroscopy are essential for characterizing 866729-05-7, particularly given the complexity introduced by its multiple aromatic systems and fluorine atoms.

In conclusion, 2-6-ethyl-3-(4-fluorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-fluorophenyl)acetamide represents a fascinating intersection of medicinal chemistry, drug design, and molecular biology. Its study contributes to several cutting-edge research areas while addressing frequently searched questions about fluorinated pharmaceuticals and heterocyclic drug candidates. As research progresses, this compound may yield important insights for next-generation therapeutics.